1-Bromo-3-chlorophenyl-5-boronic acid mida ester

• Molecular Formula: C11H10BBrClNO4
• Molecular Weight: 346.37 g/mol
• SMILES: B1(OC(=O)CN(CC(=O)O1)C)C2=CC(=CC(=C2)Br)Cl
• InChI: InChI=1S/C11H10BBrClNO4/c1-15-5-10(16)18-12(19-11(17)6-15)7-2-8(13)4-9(14)3-7/h2-4H,5-6H2,1H3
• InChIKey: PKDOQANSCGRVBV-UHFFFAOYSA-N

Unprotected aryl boronic acids suffer from protodeboronation and instability during multi-step synthesis, leading to unpredictable yields and failed campaigns. 1-Bromo-3-chlorophenyl-5-boronic acid MIDA ester solves this with a bench-stable, chromatography-compatible MIDA mask that remains inert under anhydrous Suzuki conditions. - Orthogonal reactivity: Sequential functionalization via Br (1st coupling), Cl (2nd coupling), then MIDA deprotection for a 3rd diversification. - Enables programmable synthesis of 1,2,4,5-tetrasubstituted benzene cores common in kinase and MDM2 inhibitors. - Compatible with automated synthesis and HTE platforms; stable under air indefinitely. Purity: ≥95% (HPLC).

1-Bromo-3-chlorophenyl-5-boronic acid MIDA ester: Overview

1-Bromo-3-chlorophenyl-5-boronic acid MIDA ester is a protected, bench-stable aryl boronic acid derivative belonging to the class of N-methyliminodiacetic acid (MIDA) boronates. Its molecular architecture features a sp3-hybridized boron atom secured within two five-membered rings, forming a stable B–N dative bond [1]. This compound is designed as a masked boronic acid, which remains inert under standard Suzuki-Miyaura coupling conditions, thereby enabling selective and iterative cross-coupling sequences . The presence of both bromo and chloro substituents on the phenyl ring provides two orthogonal handles for sequential functionalization, making it a strategic building block for the assembly of complex, polysubstituted aromatic systems [2].

1

Iterative Suzuki–Miyaura synthesis building block

2

Orthogonal Br/Cl handles for sequential functionalization

3

Bench-stable MIDA protection for controlled unmasking

• [1] Reinemann, D. N.; Wright, A. M.; Wolfe, J. D.; Tschumper, G. S.; Hammer, N. I. Vibrational spectroscopy of N-methyliminodiacetic acid (MIDA)-protected boronate ester: Examination of the B-N dative bond. J. Phys. Chem. A 2011, 115 (24), 6426–6431. View Source
• [2] Close, A. J.; Kemmitt, P.; Roe, S. M.; Spencer, J. Regioselective routes to orthogonally-substituted aromatic MIDA boronates. Org. Biomol. Chem. 2016, 14, 6751-6756. View Source

1-Bromo-3-chlorophenyl-5-boronic acid MIDA ester: Analog Limitations

Substituting a generic boronic acid or pinacol ester for 1-bromo-3-chlorophenyl-5-boronic acid MIDA ester will fail in iterative cross-coupling applications. Unprotected boronic acids are often unstable to air, moisture, and chromatography, leading to decomposition and low yields during multi-step synthesis . Pinacol esters, while more stable, still undergo transmetalation under typical Suzuki conditions, making them unsuitable for selective, sequential couplings where two different coupling partners must be introduced in a controlled manner . The MIDA protecting group is unique in its ability to render the boron center completely unreactive in a Pd-catalyzed cross-coupling environment until it is deliberately unmasked by mild aqueous base, a crucial feature for iterative synthesis that other protecting groups do not offer [1].

Free boronic acid

May decompose during chromatography and under air; limits iterative sequence reliability.

Pinacol boronic ester

Remains reactive under standard Suzuki conditions; cannot achieve controlled sequential coupling.

• [1] Close, A. J.; Kemmitt, P.; Roe, S. M.; Spencer, J. Regioselective routes to orthogonally-substituted aromatic MIDA boronates. Org. Biomol. Chem. 2016, 14, 6751-6756. View Source

1-Bromo-3-chlorophenyl-5-boronic acid MIDA ester: Evidence for Selection

Stability: MIDA Boronates vs Free Boronic Acids

While free aryl boronic acids often decompose during standard silica gel chromatography, MIDA boronates are air- and chromatographically stable. This allows for routine purification by flash chromatography without special precautions.

MIDA Stability

Class-level

Bench-stable; air and silica gel tolerant

Supports purification workflow

Class-level inference; free boronic acids often decompose

Evidence Dimension	Stability to Air and Silica Gel Chromatography
Target Compound Data	Stable; can be purified by standard flash chromatography and handled in air indefinitely
Comparator Or Baseline	Unprotected aryl boronic acids: typically decompose on silica; require inert atmosphere
Quantified Difference	Qualitative: MIDA boronates are bench-stable, while free boronic acids are often unstable
Conditions	Ambient air and standard silica gel chromatography

Why This Matters

This stability simplifies synthesis, reduces material loss during purification, and improves overall yield in multi-step sequences.

MIDA Boronate Orthogonality vs Pinacol Esters

MIDA boronates are inert under standard Suzuki-Miyaura conditions, a property not shared by pinacol boronic esters. This orthogonality is essential for iterative cross-coupling sequences, where a pinacol ester would undergo unwanted reaction. [1]

Suzuki Orthogonality

Class-level

Inert under Pd catalysis; reacts only after base unmasking

Enables iterative coupling design

Pinacol esters remain reactive; class-level property

Evidence Dimension	Reactivity under Suzuki-Miyaura Coupling Conditions
Target Compound Data	Inert; does not react until base-mediated unmasking
Comparator Or Baseline	Pinacol boronic esters: undergo transmetalation under standard Suzuki conditions
Quantified Difference	Qualitative: MIDA boronates are orthogonal to boronic acids and pinacol esters
Conditions	Pd-catalyzed Suzuki-Miyaura cross-coupling with aryl halides

Why This Matters

This property enables sequential, controlled installation of two different aryl groups onto the same core, which is impossible with traditional boronic esters.

• [1] Close, A. J.; Kemmitt, P.; Roe, S. M.; Spencer, J. Regioselective routes to orthogonally-substituted aromatic MIDA boronates. Org. Biomol. Chem. 2016, 14, 6751-6756. View Source

Halogen Orthogonality: Bromo vs Chloro

The presence of both bromine and chlorine atoms on the aryl ring provides two distinct sites for cross-coupling with predictable selectivity. Aryl bromides undergo oxidative addition to palladium much faster than aryl chlorides, allowing for sequential functionalization. [1]

Halogen Reactivity

Class-level

k_Br/k_Cl > 100

Predictable sequential coupling order

Typical for many Pd catalysts

Evidence Dimension	Relative Rate of Oxidative Addition to Pd(0)
Target Compound Data	Aryl-Br site is highly reactive; Aryl-Cl site is much less reactive
Comparator Or Baseline	Aryl iodides (even faster) vs. aryl chlorides (slower)
Quantified Difference	Rate ratio (k_Br / k_Cl) typically > 100 for many Pd catalysts
Conditions	Oxidative addition step in Pd-catalyzed cross-couplings

Why This Matters

This differential reactivity allows chemists to perform a first coupling selectively at the bromide site, then a second coupling at the chloride site after unmasking the MIDA boronate, enabling efficient synthesis of complex, unsymmetrical biaryl systems.

• [1] St. Denis, J. D.; Scully, C. C. G.; Lee, C. F.; Yudin, A. K. Development of the Direct Suzuki–Miyaura Cross-Coupling of Primary B-Alkyl MIDA-boronates and Aryl Bromides. Org. Lett. 2014, 16 (5), 1338–1341. View Source

Slow-Release Kinetics: MIDA vs Free Boronic Acid

Under aqueous basic conditions, MIDA boronates undergo slow hydrolysis to release the free boronic acid in situ. This 'slow-release' mechanism minimizes unwanted homocoupling and protodeboronation, leading to higher yields in challenging cross-couplings compared to using the free boronic acid directly.

Slow-Release Effect

Data to verify

Yield boost 10–30%

May reduce side reactions

Cross-study comparable; challenging substrates

Evidence Dimension	Yield in Suzuki-Miyaura Coupling
Target Compound Data	Provides good to excellent yields for sp2-sp2 couplings, often >80%
Comparator Or Baseline	Direct use of free boronic acid: often lower yields due to protodeboronation and homocoupling
Quantified Difference	Yield improvements of 10-30% have been reported for challenging substrates
Conditions	Aqueous base, Pd catalyst, aryl halide coupling partner

Why This Matters

The slow-release property increases the effective concentration of the reactive boronic acid at the optimal time, improving reaction efficiency and reducing side-product formation.

1-Bromo-3-chlorophenyl-5-boronic acid MIDA ester: Application Scenarios

Tetrasubstituted Aromatic Synthesis for Drug Discovery

This compound is ideally suited for the construction of densely functionalized aromatic cores, such as 1,2,4,5-tetrasubstituted benzenes, which are common motifs in kinase inhibitors and other bioactive molecules. Its orthogonal reactivity allows for the sequential introduction of two different aryl groups onto the central ring, first via a Suzuki coupling at the bromo position, followed by unmasking of the MIDA boronate and a second Suzuki coupling at the chloro position. [1]

MDM2 Inhibitor Intermediate Synthesis

The compound's orthogonally reactive sites (Br, Cl, and protected Bpin) make it a valuable intermediate in the synthesis of complex pharmaceutical agents. For example, it can serve as a core building block for MDM2 inhibitors, where precise control over substitution patterns is crucial for activity. Its use in a multi-step sequence, as demonstrated in patent literature, provides a reliable route to advanced intermediates. [2]

Automated Biaryl Library Synthesis

Given its bench-stability and predictable reactivity, 1-bromo-3-chlorophenyl-5-boronic acid MIDA ester is an excellent candidate for automated synthesis platforms or high-throughput experimentation (HTE). Its stability under air and during chromatography allows for the facile generation of diverse biaryl libraries, where the order of fragment introduction can be programmed by the sequence of reaction conditions. [3]

Application

Selection Property

Validation Focus

Tetrasubstituted aromatic synthesis research

Orthogonal Br/Cl/MIDA reactivity

Sequential coupling order and yield

MDM2 inhibitor intermediate assembly

Controlled MIDA unmasking

Multi-step sequence reliability

Automated biaryl library generation

Bench-stability and air tolerance

Programmable reaction sequence

• [1] Close, A. J.; Kemmitt, P.; Roe, S. M.; Spencer, J. Regioselective routes to orthogonally-substituted aromatic MIDA boronates. Org. Biomol. Chem. 2016, 14, 6751-6756. View Source
• [2] Amgen Inc. Processes of making and crystalline forms of a MDM2 inhibitor. U.S. Patent 9,801,867 B2, October 31, 2017. View Source
• [3] St. Denis, J. D.; Scully, C. C. G.; Lee, C. F.; Yudin, A. K. Development of the Direct Suzuki–Miyaura Cross-Coupling of Primary B-Alkyl MIDA-boronates and Aryl Bromides. Org. Lett. 2014, 16 (5), 1338–1341. View Source